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Compound of Interest

(1-

Compound Name: Phenylcyclopropyl)methanesulfon
amide

Cat. No.: B13231580

Get Quote

Introduction & Mechanism of Action

(1-Phenylcyclopropyl)methanesulfonamide represents a distinct class of chemical probes
designed to interrogate specific spatial and electrostatic features within protein binding sites.
Unlike broad-spectrum inhibitors, this probe combines two distinct pharmacophores:

e The (1-Phenylcyclopropyl) Core: Arigid, lipophilic scaffold that locks the phenyl ring in a
specific orientation relative to the methylene linker. This restricts conformational entropy,
allowing the probe to test the steric tolerance of hydrophobic pockets (e.g., the P1/P2
pockets of proteases or kinases) without the "floppiness” of a linear alkyl chain.

e The Methanesulfonamide Tail (-CH2S0O2NH?2): A classic bioisostere for carboxylic acids (-
COOH). With a pKa of ~10.5, it acts as a neutral hydrogen bond donor/acceptor at
physiological pH, unlike the negatively charged carboxylate.
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Primary Utility: Researchers use this probe to determine if a binding pocket is driven purely by
electrostatic interactions (requiring a charged carboxylate) or if it can accommodate a neutral
polar surrogate (the sulfonamide). This "scan" is critical in optimizing membrane permeability,
as replacing a charged carboxylate with a neutral sulfonamide often improves oral
bioavailability.

Key Applications:

o Keapl-Nrf2 Interaction: Probing the arginine-rich Kelch domain to disrupt protein-protein
interactions.

e Carbonic Anhydrase (CA) Screening: The primary sulfonamide moiety coordinates with the
Zinc (Zn?*) ion in the CA active site, making this a potent fragment for isoform-selectivity
profiling.

RIP1 Kinase Inhibition: Serving as a structural template for necroptosis inhibitors.

Chemical Properties & Handling[1]

Property Specification

Appearance White to off-white crystalline solid

DMSO (>50 mM), Ethanol (>20 mM), Water

Solubility (Poor)
oor
Stabilit Stable at -20°C for >2 years (solid). DMSO
abili
Y stocks stable for 3 months at -80°C.
) Hygroscopic. Equilibrate to room temperature
Handling

before opening.

Reconstitution Protocol:

e Weigh 2.11 mg of solid probe.

e Add 1.0 mL of anhydrous DMSO to generate a 10 mM stock solution.

o Vortex for 30 seconds until fully dissolved.
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 Aliquot into 50 pL volumes and store at -80°C. Avoid freeze-thaw cycles.

Application 1: Surface Plasmon Resonance (SPR)
Fragment Screening

Objective: To detect weak-to-moderate binding affinities (

in UM-mM range) of the probe against a target protein (e.g., Keapl, Bcl-2, or a viral protease),
validating the "druggability” of an anionic pocket.

Rationale

The probe's low molecular weight (211 Da) makes it an ideal "fragment.” SPR is the preferred
method because it can detect transient binding events that enzymatic assays might miss.

Workflow Diagram

Target Immobilization Single-Cycle Kinetics | __Subtract _p.| Reference Channel Data Processing Fit 1:1 Model Hit Validation
(CM5 Chip / Amine Coupling) (Inject Probe 3-300 uM) (Blank Surface) (Solvent Correction) (KD Determination)

Click to download full resolution via product page

Caption: SPR workflow for validating the binding of (1-
Phenylcyclopropyl)methanesulfonamide to a target protein.

Detailed Protocol

Materials:

Biacore™ or Octet® System.

Sensor Chip CM5 (Carboxymethylated dextran).

Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NacCl, 0.05% Surfactant P20, pH 7.4).

Probe Stock: 10 mM in DMSO.

Step-by-Step:
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o Immobilization: Immobilize the target protein (e.g., Keapl) on the active flow cell (Fc2) to a
density of ~3000-5000 RU using standard amine coupling. Leave Fcl blank as a reference.

e Solvent Correction: Prepare a DMSO calibration curve (0.5% to 5% DMSO) to correct for
bulk refractive index changes, as the probe requires DMSO for solubility.

o Sample Preparation: Dilute the 10 mM probe stock into Running Buffer to generate a
concentration series: 0, 12.5, 25, 50, 100, 200, and 400 uM. Ensure final DMSO
concentration is fixed at 2% (or matched to running buffer).

« Injection: Inject samples for 60 seconds (association) followed by 120 seconds dissociation.
Flow rate: 30 pL/min.

o Regeneration: Most fragment interactions are fast-on/fast-off. If binding persists, use a mild
regeneration pulse (10 mM Glycine pH 2.5) for 15 seconds.

e Analysis: Subtract Fc1l signal from Fc2. Fit the equilibrium response (

) vs. Concentration curve to a steady-state affinity model to determine

Success Criteria:
e Square-wave sensorgrams indicating fast kinetics (typical for fragments).
e Dose-dependent response.[1]

e value between 10 uM and 5 mM.

Application 2: Carbonic Anhydrase (CA) Inhibition
Assay

Objective: To utilize the primary sulfonamide moiety as a zinc-binding anchor, assessing the
probe's selectivity for CA isoforms (e.g., CA-1l vs. CA-1X).

Rationale
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Primary sulfonamides are the "gold standard" inhibitors for Carbonic Anhydrase. The bulky (1-
phenylcyclopropyl) group probes the hydrophobic side of the active site, often conferring
isoform selectivity.

Experimental Logic Diagram

Substrate: p-Nitrophenyl Acetate Enzyme: hCA-Il + Probe
(Colorless) (Incubate 15 min)

N

Esterase Reaction
(Hydrolysis)

Product: p-Nitrophenol
(Yellow, Abs 405nm)

Calculate IC50

Click to download full resolution via product page

Caption: Colorimetric esterase assay logic for determining CA inhibition potency.

Detailed Protocol

Materials:

Purified Human Carbonic Anhydrase Il (hCA-II) (Sigma or recombinant).

Substrate: 4-Nitrophenyl acetate (NPA) (1 mM stock in Acetonitrile).

Assay Buffer: 50 mM Tris-HCI, pH 7.6.

96-well microplate (Clear).
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Step-by-Step:

Enzyme Prep: Dilute hCA-Il in Assay Buffer to a concentration of 0.5 uM.

e Inhibitor Incubation: Add 10 pL of the probe (diluted in buffer/DMSOQO) to 80 pL of Enzyme
solution.

o Concentration Range: 0.1 nM to 10 uM (log scale).
o Control: Enzyme + DMSO only (0% inhibition).

» Equilibration: Incubate at 25°C for 15 minutes to allow the sulfonamide to coordinate with the
Zinc active site.

o Start Reaction: Add 10 pL of 1 mM NPA substrate to each well.

e Measurement: Immediately monitor Absorbance at 405 nm every 30 seconds for 20 minutes
using a kinetic plate reader.

o Analysis: Calculate the initial velocity (
) from the linear portion of the curve. Plot % Inhibition vs. Log[Probe] to determine IC50.

Data Analysis & Interpretation
Bioisosteric Analysis Table

Use this table to interpret results when comparing the probe to a carboxylate parent compound.
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Carboxylate Parent .
Parameter (-CO0-) Probe (-SO2NH32) Interpretation

Interaction is

Binding Affinity ( dominated by
High (e.g., 10 nM) Low (e.g., >10 uM) ]
) electrostatics (salt
bridge).
Interaction is driven by
Binding Affinity ( H-bonds/Shape:
High Moderate/High . .
) Probe is a valid
bioisostere.
Probe successfully
Cell Permeability ( masks charge
Low High . . -
) improving passive
diffusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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